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Compound of Interest

Compound Name: Diallyldicarbonate

Cat. No.: B13147176

Get Quote

Executive Safety Summary
Diallyl Dicarbonate (DADC) is a potent electrophilic acylating agent primarily used for the

introduction of the allyloxycarbonyl (Alloc) protecting group on amines and alcohols.

While often compared to Diethyl Dicarbonate (DEPC), DADC presents a unique "Trojan Horse"

hazard profile. Upon hydrolysis or metabolic breakdown, it releases Allyl Alcohol, a compound

significantly more toxic and volatile than the parent dicarbonate. Therefore, safety protocols

must account not just for the reagent itself, but for its toxic degradation byproducts.

Core Hazards:

Lachrymator: Potent eye and respiratory irritant.

Sensitizer: High potential for allergic contact dermatitis.

Hidden Toxicity: Hydrolysis generates Allyl Alcohol (Oral LD50 ~64 mg/kg), which is readily

absorbed through the skin.

Risk Assessment & Engineering Controls
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Before selecting PPE, you must validate your engineering controls. PPE is the last line of

defense, not the first.

Control Level Requirement Scientific Rationale

Primary Containment Certified Fume Hood

DADC vapor pressure allows

for inhalation exposure. The

allyl moiety is lipophilic,

facilitating rapid alveolar

absorption.

Airflow Velocity 0.5 m/s (100 fpm)

Ensures capture of heavy

vapors (Density > 1.1 g/mL)

which tend to pool on bench

surfaces.

Ignition Control Static-Dissipative Mat

Flash point is >60°C, but

combustible. Avoid static

discharge near vapors.

Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient for DADC due to the permeation characteristics of allyl

compounds.

A. Dermal Protection (The "Laminate Protocol")
Critical Insight: Standard nitrile gloves provide poor protection against allyl esters. The lipophilic

allyl group swells nitrile rubber, leading to rapid breakthrough (< 5 minutes).

Primary Layer (Inner):Silver Shield® / 4H® (PE/EVAL) Laminate Gloves.

Why: These offer >480 minutes of breakthrough time against allyl compounds.

Secondary Layer (Outer):Disposable Nitrile (min. 5 mil).[1]

Why: Provides dexterity and protects the inner laminate glove from physical tears. Acts as

a "sacrificial" layer.
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Technique: "Double-Gloving" is mandatory. Inspect the inner laminate layer for crinkles or

stress fractures before use.

B. Ocular & Face Protection[3][4]
Standard Operation:Chemical Splash Goggles (Indirect Vent).

Note: Safety glasses are prohibited. Vapors can bypass side shields, causing severe

lachrymation and temporary incapacitation.

High Volume (>10 mL) / Transfer:Face Shield (8-inch) worn over goggles.

Why: Protects against projectile splash during syringe decoupling or pressure buildup

events.

C. Respiratory Protection[3][5][6][7]
Routine Use: Fume hood only. No respirator required.

Spill Cleanup / Hood Failure:Full-Face Respirator with Organic Vapor (OV) cartridges.

Constraint: Do not use Half-Mask respirators; ocular exposure to vapors will still

incapacitate the user.

Operational Protocol: The "Closed-System" Transfer
To minimize exposure, DADC should be handled as if it were air-sensitive, using positive

displacement techniques.

Step-by-Step Transfer Workflow
Preparation: Secure the reagent bottle with a clamp. Purge the headspace with Nitrogen or

Argon if the reagent is stored for long periods (prevents moisture ingress and hydrolysis).

Syringe Selection: Use glass or polypropylene syringes with Luer-lock tips. Avoid

polycarbonate (DADC may craze/weaken it over time).

The Draw:
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Insert a long needle (deflected point) through the septum.

Do not pressurize the bottle with air (introduces moisture). Use an inert gas balloon if

volume replacement is needed.

Draw reagent slowly to prevent cavitation bubbles.

The Transfer:

Keep the syringe vertical during transit.

Dispense directly into the reaction vessel below the solvent level to minimize

aerosolization.

Decontamination: Immediately draw Acetone or Ethyl Acetate into the used syringe inside

the hood before dismantling.

Visualization: PPE & Handling Decision Logic
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Handling Diallyl Dicarbonate

Volume > 10mL OR 
Heating Involved?

Standard Protocol:
1. Fume Hood

2. Splash Goggles
3. Laminate + Nitrile Gloves

No

Enhanced Protocol:
1. Fume Hood

2. Splash Goggles + Face Shield
3. Laminate + Nitrile Gloves
4. Blast Shield (if heating)

Yes

Spill / Exposure Event

Accident Accident

Evacuate Lab immediately.
Allow vapors to dissipate via ventilation.

Immediate Action

Cleanup Team:
Full-Face Respirator (OV)

Chem-suit + Laminate Gloves

Post-Stabilization

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection based on operational volume and emergency

response escalation.

Emergency Response & Disposal
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The Trap: Do not treat DADC spills with water alone.

Spill Cleanup Protocol
Isolate: Evacuate the immediate area. DADC vapors are heavy and will travel along the floor.

Neutralization (The Ammonia Method):

Do not use water.[2][3] Hydrolysis produces Allyl Alcohol (Toxic).

Cover the spill with an absorbent pad (vermiculite or polypropylene).

Apply a solution of 5-10% Aqueous Ammonia or Tris-buffer to the absorbent.

Mechanism:[2][3][4] Ammonia reacts with DADC to form Allyl Carbamate and Urea

derivatives, which are stable solids/liquids and significantly less toxic than Allyl Alcohol.

Disposal: Place the soaked absorbent into a sealed bag, then into a secondary container.

Label as "Hazardous Waste: Allyl Esters + Ammonia".

Waste Disposal[4][6]
Stream: Organic Waste (Halogen-free).

Pre-treatment: If disposing of pure reagent, quench slowly with methanolic ammonia before

adding to the waste carboy to prevent pressure buildup from

evolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. alfa-chemistry.com [alfa-chemistry.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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